N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-1-(methylsulfonyl)piperidin-4-amine

• IUPAC Name: N-[(1-benzylpyrazol-4-yl)methyl]-1-methylsulfonylpiperidin-4-amine
• InChI: InChI=1S/C17H24N4O2S/c1-24(22,23)21-9-7-17(8-10-21)18-11-16-12-19-20(14-16)13-15-5-3-2-4-6-15/h2-6,12,14,17-18H,7-11,13H2,1H3
• InChI Key: GLAFPZCLOUAKOO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)NCC2=CN(N=C2)CC3=CC=CC=C3
• Molecular Formula: C17H24N4O2S
• Molecular Weight: 348.5 g/mol

Description

The compound “N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-1-(methylsulfonyl)piperidin-4-amine” is a complex organic molecule that contains several functional groups. It includes a benzyl group, a pyrazole ring, a piperidine ring, and a methylsulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and piperidine rings would contribute to the rigidity of the molecule, while the benzyl and methylsulfonyl groups could potentially influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitrogen atoms in the pyrazole and piperidine rings, as well as the sulfur atom in the methylsulfonyl group. These atoms are known to be good nucleophiles and could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could increase its boiling point and melting point, while the nitrogen and sulfur atoms could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many pyrazole derivatives are known to have biological activity and are used in the development of new drugs.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis process, and studying its reactivity under various conditions.